Cas no 59862-87-2 (2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester)

2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester structure
59862-87-2 structure
Product Name:2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
CAS No:59862-87-2
MF:C9H11BrO3
MW:247.085842370987
CID:1622545
PubChem ID:10753356
Update Time:2025-04-21

2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
    • DB-106636
    • SCHEMBL3984009
    • 59862-87-2
    • Inchi: 1S/C9H11BrO3/c1-9(2,3)13-8(11)7-4-6(10)5-12-7/h4-5H,1-3H3
    • InChI Key: QMHKXWRIPNIKSZ-UHFFFAOYSA-N
    • SMILES: BrC1=COC(=C1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 245.98913
  • Monoisotopic Mass: 245.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • PSA: 39.44
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